Cas no 2137141-61-6 (5-[(3aR,6aS)-hexahydro-1H-furo[3,4-c]pyrrol-5-yl]thiophene-2-carbaldehyde)

• Product Name: 5-[(3aR,6aS)-hexahydro-1H-furo[3,4-c]pyrrol-5-yl]thiophene-2-carbaldehyde
• CAS No: 2137141-61-6
• MF: C₁₁H₁₃NO₂S
• MW: 223.29142165184
• CID: 6360627
• PubChem ID: 165460869
• Update Time: 2025-06-11

5-[(3aR,6aS)-hexahydro-1H-furo[3,4-c]pyrrol-5-yl]thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2137141-61-6
• EN300-726277
• 5-[(3aR,6aS)-hexahydro-1H-furo[3,4-c]pyrrol-5-yl]thiophene-2-carbaldehyde

• Inchi： 1S/C11H13NO2S/c13-5-10-1-2-11(15-10)12-3-8-6-14-7-9(8)4-12/h1-2,5,8-9H,3-4,6-7H2/t8-,9+
• InChI Key： AKEJSULGDPTTNX-DTORHVGOSA-N
• SMILES： S1C(C=O)=CC=C1N1C[C@H]2COC[C@H]2C1

Computed Properties

• Exact Mass: 223.06669983g/mol
• Monoisotopic Mass: 223.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.8Ų

Additional information on 5-[(3aR,6aS)-hexahydro-1H-furo[3,4-c]pyrrol-5-yl]thiophene-2-carbaldehyde

Research Brief on 5-[(3aR,6aS)-hexahydro-1H-furo[3,4-c]pyrrol-5-yl]thiophene-2-carbaldehyde (CAS: 2137141-61-6)

The compound 5-[(3aR,6aS)-hexahydro-1H-furo[3,4-c]pyrrol-5-yl]thiophene-2-carbaldehyde (CAS: 2137141-61-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 5-[(3aR,6aS)-hexahydro-1H-furo[3,4-c]pyrrol-5-yl]thiophene-2-carbaldehyde as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. Its fused furopyrrolidine and thiophene moieties make it a versatile scaffold for designing inhibitors targeting enzymes such as kinases and proteases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in developing selective inhibitors for protein-protein interactions implicated in cancer and inflammatory diseases.

In terms of synthetic methodology, advances in asymmetric catalysis have enabled more efficient routes to access this chiral building block. Researchers have reported a stereoselective synthesis using a palladium-catalyzed cyclization strategy, achieving high enantiomeric purity (>99% ee) as detailed in a recent Organic Letters publication. The compound's aldehyde functionality also allows for diverse derivatization, facilitating structure-activity relationship (SAR) studies in drug discovery programs.

Biological evaluations have revealed promising activity profiles for derivatives of 2137141-61-6. A 2024 preclinical study showed that optimized analogs exhibit nanomolar potency against interleukin-1 receptor-associated kinase 4 (IRAK4), with favorable pharmacokinetic properties. These findings position the scaffold as a potential candidate for treating autoimmune disorders and certain cancers where IRAK4 signaling plays a critical role.

From a drug development perspective, computational modeling studies have provided insights into the molecular interactions of this scaffold with biological targets. Molecular docking simulations suggest that the furo[3,4-c]pyrrolidine moiety contributes to binding affinity through hydrogen bonding networks, while the thiophene ring enhances hydrophobic interactions in enzyme active sites. These computational insights are guiding the design of next-generation therapeutics based on this core structure.

Ongoing research is exploring the application of 5-[(3aR,6aS)-hexahydro-1H-furo[3,4-c]pyrrol-5-yl]thiophene-2-carbaldehyde in targeted drug delivery systems. Recent work has investigated its conjugation with nanoparticles for improved bioavailability and tissue-specific accumulation, showing promising results in animal models of inflammatory bowel disease. These developments underscore the compound's versatility beyond its role as a synthetic intermediate.

In conclusion, 2137141-61-6 represents a valuable chemical entity with multiple applications in medicinal chemistry. Its unique structural features, combined with recent synthetic and biological advances, position it as an important scaffold for future drug discovery efforts. Continued research into its derivatives and mechanisms of action will likely yield novel therapeutic candidates in the coming years.